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Compound of Interest

Compound Name: Oripavine-d3

Cat. No.: B15294632

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of
Oripavine-d3, a deuterated derivative of Oripavine. As Oripavine is classified as a Schedule II
controlled substance by the Drug Enforcement Administration (DEA), stringent procedures
must be followed to ensure safety, prevent diversion, and comply with federal and state
regulations. The information presented here is intended to provide clear, step-by-step guidance
for laboratory personnel.

Key Regulatory Considerations

Oripavine-d3, like its non-deuterated counterpart, is subject to the regulations outlined in the
Controlled Substances Act (CSA). Its disposal must be handled in a manner that renders it
non-retrievable. The procedures detailed below are aligned with DEA and Environmental
Protection Agency (EPA) guidelines for controlled substances in a laboratory setting.

Disposal Procedures for Oripavine-d3

The primary and mandated method for the disposal of bulk quantities of Oripavine-d3 is
through a DEA-registered reverse distributor. This ensures a secure and documented chain of
custody from the registrant to the final destruction of the substance.

Step-by-Step Disposal Protocol:
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e Segregation and Labeling:
o Isolate the Oripavine-d3 designated for disposal from active inventory.
o Clearly label the container with "Expired," "Waste," or "For Disposal.”

o Store the segregated material in your approved secure storage location (e.g., a locked
safe or cabinet) until it is transferred to the reverse distributor.

o Contact Your Institution's Environmental Health and Safety (EHS) Office:

o Your institution's EHS department typically manages the disposal of controlled substances
and will have an established relationship with a licensed reverse distributor.[1][2][3]

o They will provide you with the necessary forms and schedule a pickup.
o Complete Required Documentation:

o DEA Form 41: This form, the "Registrants Inventory of Drugs Surrendered,” must be
completed to document the destruction of controlled substances. Your EHS representative
or the reverse distributor will guide you in completing this form. A witness, often from the
EHS department or a state drug control inspector, may be required during the destruction
process.[4]

o DEA Form 222: For the transfer of Schedule Il substances like Oripavine-d3 to a reverse
distributor, a DEA Form 222 must be utilized.[1]

o Chain of Custody Form: A chain of custody form provided by the reverse distributor must
be signed upon pickup. Retain a copy of this form for your records.[1]

o Transfer to Reverse Distributor:

o The EHS office or the reverse distributor will arrange for the collection of the Oripavine-d3
waste.

o Ensure that the transfer is documented and that all required signatures are obtained.

Disposal of Non-Recoverable Residues:
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For minute, non-recoverable quantities of Oripavine-d3, such as the residue in an "empty" vial
or syringe after use, disposal in a biohazard sharps container may be permissible.[1] However,
if any significant amount can be drawn from the container, it is considered recoverable and
must be disposed of via a reverse distributor.[1]

Prohibited Disposal Methods

It is critical to note that the following methods are not acceptable for the disposal of Oripavine-
d3:

e Flushing: Oripavine is not on the FDA's "flush list" of medicines recommended for disposal
by flushing.[5][6][7] Disposing of Oripavine-d3 down the sink or toilet is a violation of
regulations and can have negative environmental impacts.

o Mixing with Laboratory Reagents: There are no approved "in-lab" chemical neutralization
protocols for controlled substances that would render them non-retrievable and suitable for
regular trash or sewer disposal.

e Regular Trash Disposal: Placing Oripavine-d3, even if mixed with other materials like coffee
grounds or cat litter, in the regular trash is not a compliant method for a laboratory setting
and poses a significant risk of diversion.

Disposal of Deuterated vs. Non-Deuterated
Oripavine

There are no specific regulatory distinctions for the disposal of deuterated controlled
substances. Therefore, Oripavine-d3 must be handled and disposed of with the same level of
security and according to the same procedures as Oripavine.

Quantitative Data Summary
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Disposal Method

Applicability for
Oripavine-d3

Regulatory
Body/Guideline

Key
Considerations

Reverse Distributor

Required for
bulk/recoverable

quantities

DEA, EPA, State

Regulations

Managed through
institutional EHS;
requires DEA Forms
41 and 222.

Flushing

Prohibited

FDA

Oripavine is not on the
FDA "flush list."

Sewer Disposal

Prohibited

EPA, Clean Water Act

Unacceptable for
hazardous and

controlled substances.

Regular Trash

Prohibited

DEA

Does not meet the
"non-retrievable"
standard for

laboratory settings.

Sharps Container

Permissible for non-
recoverable residues

only

Institutional Policy,
DEA

For trace amounts in
otherwise empty

containers.

Experimental Protocols

This document does not cite specific experimental protocols. The disposal procedures outlined
are based on federal and institutional guidelines for the management of controlled substances
in a research environment.

Logical Workflow for Oripavine-d3 Disposal
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Caption: Logical workflow for the proper disposal of Oripavine-d3 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

